Cas no 833-82-9 ((Benzylsulfinyl)benzene)

• Product Name: (Benzylsulfinyl)benzene
• CAS No: 833-82-9
• MF: C₁₃H₁₂OS
• MW: 216.298782348633
• MDL: MFCD00019926
• CID: 861583
• PubChem ID: 239581
• Update Time: 2025-04-19

(Benzylsulfinyl)benzene Chemical and Physical Properties

Names and Identifiers

• (Benzylsulfinyl)benzene
• benzenesulfinylmethylbenzene
• benzyl phenyl sulfoxide
• [(Phenylmethyl)sulfinyl]benzene
• NSC 122659
• NSC 44777
• AKOS022179238
• SMR001574649
• NSC-44777
• NSC122659
• [(Phenylsulfinyl)methyl]benzene #
• CHEMBL1863954
• AE-641/05560045
• Z1154814721
• NSC44777
• SCHEMBL779948
• 833-82-9
• MFCD00019926
• EN300-9544421
• HMS1666I08
• MLS002707255
• ghl.PD_Mitscher_leg0.491
• NSC-122659
• [(Phenylsulfinyl)methyl]benzene
• DTXSID60286328
• CCG-256456
• [(BENZENESULFINYL)METHYL]BENZENE

• MDL： MFCD00019926
• Inchi： 1S/C13H12OS/c14-15(13-9-5-2-6-10-13)11-12-7-3-1-4-8-12/h1-10H,11H2
• InChI Key： FBPGAWABXWMRAR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 216.061
• Monoisotopic Mass: 216.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 162-163 ºC
• Boiling Point: 396.5°Cat760mmHg
• Flash Point: 396.5°Cat760mmHg
• Refractive Index: 1.653
• Solubility: Very slightly soluble (0.3 g/l) (25 º C),
• PSA: 36.28000
• LogP: 3.86010